Cas no 5149-63-3 (2-(2,4-dimethylphenyl)-6-(dimethylsulfamoyl)quinoline-4-carboxylic acid)
5149-63-3 structure
Product Name:2-(2,4-dimethylphenyl)-6-(dimethylsulfamoyl)quinoline-4-carboxylic acid
CAS No:5149-63-3
MF:C20H20N2O4S
MW:384.448803901672
CID:1571252
PubChem ID:5258871
Update Time:2025-04-21
2-(2,4-dimethylphenyl)-6-(dimethylsulfamoyl)quinoline-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(2,4-dimethylphenyl)-6-(dimethylsulfamoyl)quinoline-4-carboxylic acid
- DTXSID10413844
- 5149-63-3
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- Inchi: 1S/C20H20N2O4S/c1-12-5-7-15(13(2)9-12)19-11-17(20(23)24)16-10-14(6-8-18(16)21-19)27(25,26)22(3)4/h5-11H,1-4H3,(H,23,24)
- InChI Key: CQQMKIKQQSANJP-UHFFFAOYSA-N
- SMILES: S(C1C=CC2C(=C(C(=O)O)C=C(C3C=CC(C)=CC=3C)N=2)C=1)(N(C)C)(=O)=O
Computed Properties
- Exact Mass: 384.1145
- Monoisotopic Mass: 384.114
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 645
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 96A^2
- XLogP3: 3.3
Experimental Properties
- Density: 1.313
- Boiling Point: 576.2°C at 760 mmHg
- Flash Point: 302.3°C
- Refractive Index: 1.631
- PSA: 87.57
2-(2,4-dimethylphenyl)-6-(dimethylsulfamoyl)quinoline-4-carboxylic acid Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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